N-(3-(6-ethoxypyridazin-3-yl)phenyl)furan-2-carboxamide

• IUPAC Name: N-[3-(6-ethoxypyridazin-3-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H15N3O3/c1-2-22-16-9-8-14(19-20-16)12-5-3-6-13(11-12)18-17(21)15-7-4-10-23-15/h3-11H,2H2,1H3,(H,18,21)
• InChI Key: TVFUZSKFLVWFQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C17H15N3O3
• DSSTOX Substance ID: DTXSID101329694
• Molecular Weight: 309.32 g/mol
• Solubility: 29.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 899746-85-1

Description

N-(3-(6-ethoxypyridazin-3-yl)phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H15N3O3 and its molecular weight is 309.325. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis Techniques : The development of novel synthetic routes for furan-2-carboxamide derivatives demonstrates their significance in organic chemistry. For example, the synthesis of functionalized N-(4-bromophenyl)furan-2-carboxamides via Suzuki-Miyaura cross-coupling showcases the utility of these compounds in creating biologically active molecules with potential anti-bacterial activities against drug-resistant strains (A. Siddiqa et al., 2022). This highlights the role of furan-2-carboxamide derivatives in addressing challenges in antibiotic resistance.

• Biological Activities : The exploration of the biological activities of furan-2-carboxamide derivatives reveals their potential in pharmacology. For instance, compounds related to furan-2-carboxamide have shown significant anti-bacterial, anti-fungal, and anti-plasmodial activities. Such studies emphasize the versatility of these compounds in drug discovery and development, particularly in combating infectious diseases and exploring new treatments for malaria (Theresa Hermann et al., 2021).

Potential Applications in Material Science

• Dye-Sensitized Solar Cells (DSSCs) : Research on phenothiazine derivatives with furan as a conjugated linker, used in dye-sensitized solar cells, indicates the potential of furan derivatives in improving the efficiency of solar energy conversion. This suggests that furan-2-carboxamide derivatives could be explored for their applications in energy conversion and storage technologies (Se Hun Kim et al., 2011).